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Compound of Interest

Compound Name: Ethyl trans-4-oxo-2-butenoate

Cat. No.: B042197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl trans-4-oxo-2-butenoate is a bifunctional molecule utilized as a key intermediate in the

synthesis of a variety of more complex molecules, including pharmaceutical compounds. Its

reactivity, dictated by the presence of an α,β-unsaturated ester and an aldehyde, makes a

thorough understanding of its solubility and stability paramount for its effective use in synthetic

chemistry and drug development. This guide provides a summary of the available data and

outlines detailed experimental protocols for the determination of its physicochemical properties.

Physicochemical Properties
Basic physical and chemical properties of ethyl trans-4-oxo-2-butenoate are summarized

below.
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Property Value Reference

CAS Number 2960-66-9 [1]

Molecular Formula C₆H₈O₃ [1]

Molecular Weight 128.13 g/mol [1]

Appearance Colorless to light yellow liquid

Melting Point -9 °C [1]

Boiling Point 184-188 °C [1]

Density 1.063 g/cm³ [1]

Solubility Data
Currently, limited quantitative solubility data for ethyl trans-4-oxo-2-butenoate in various

solvents is available in the public domain. The following table summarizes the known

information.

Solvent Solubility Temperature (°C) Reference

Water
2.6 g/L (Slightly

soluble)
25 [1]

Organic Solvents Soluble Not Specified [2]

The qualitative description indicates good solubility in organic solvents, which is expected for a

molecule of its structure.[2] However, for applications requiring precise concentration control,

experimental determination of solubility in specific solvents is essential.

Stability Profile
Ethyl trans-4-oxo-2-butenoate is generally stable under normal laboratory conditions.[1]

However, its reactivity suggests potential for degradation under certain conditions.
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Condition Observation
Products of
Decomposition

Reference

Normal Conditions Stable Not applicable [1]

Thermal Stress

Decomposition can

occur at high

temperatures.

Carbon monoxide

(CO), Carbon dioxide

(CO₂)

[1]

Incompatible Materials
Strong oxidizing

agents
Not specified [1]

Light Exposure

No specific data

available, but

photostability testing

is recommended for

photosensitive

compounds.

Not applicable

pH Variation

(Hydrolysis)

The ester functionality

is susceptible to

hydrolysis under

acidic or basic

conditions.

4-oxo-2-butenoic acid

and ethanol

Experimental Protocols
To address the gaps in the existing data, the following detailed experimental protocols are

provided as a guide for researchers.

Protocol 1: Determination of Aqueous and Organic
Solubility
This protocol outlines a standard method for determining the solubility of ethyl trans-4-oxo-2-
butenoate in various solvents.

Materials:

Ethyl trans-4-oxo-2-butenoate
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Calibrated analytical balance

Class A volumetric flasks and pipettes

A set of common laboratory solvents (e.g., water, ethanol, methanol, acetone, dimethyl

sulfoxide (DMSO), acetonitrile, ethyl acetate)

Thermostatically controlled shaker or incubator

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Procedure:

Preparation of Saturated Solutions:

Add an excess amount of ethyl trans-4-oxo-2-butenoate to a known volume of the

selected solvent in a sealed vial.

Equilibrate the vials in a thermostatically controlled shaker at a constant temperature (e.g.,

25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a set period to allow any

undissolved solid to settle.

Carefully withdraw an aliquot of the supernatant using a pre-warmed pipette, ensuring no

solid particles are transferred.

Dilute the aliquot with a known volume of a suitable solvent to a concentration within the

linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated HPLC or UV-Vis spectrophotometry method

to determine the concentration of ethyl trans-4-oxo-2-butenoate.
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Prepare a calibration curve using standard solutions of known concentrations to accurately

quantify the compound in the samples.

Calculation:

Calculate the solubility in the desired units (e.g., g/L, mg/mL, or mol/L) based on the

measured concentration and the dilution factor.

Protocol 2: Stability Assessment under ICH Guidelines
This protocol provides a framework for assessing the stability of ethyl trans-4-oxo-2-
butenoate, including its susceptibility to hydrolysis and photodegradation, based on the

principles of the ICH Q1A(R2) and Q1B guidelines.

Materials:

Ethyl trans-4-oxo-2-butenoate

pH meter and buffers

Forced-air stability chambers

Photostability chamber compliant with ICH Q1B guidelines

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector for

impurity profiling

Procedure:

Forced Degradation (Stress Testing):

Acid Hydrolysis: Dissolve the compound in a solution of hydrochloric acid (e.g., 0.1 N HCl)

and heat at a controlled temperature (e.g., 60 °C).

Base Hydrolysis: Dissolve the compound in a solution of sodium hydroxide (e.g., 0.1 N

NaOH) and maintain at room temperature or a slightly elevated temperature.
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Oxidative Degradation: Treat a solution of the compound with hydrogen peroxide (e.g., 3%

H₂O₂) at room temperature.

Thermal Degradation: Expose the solid compound to dry heat in an oven at a high

temperature (e.g., 80 °C).

Photostability: Expose the compound (both as a solid and in solution) to light providing an

overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet

energy of not less than 200 watt hours/square meter.

Sample Analysis:

At specified time points, withdraw samples from each stress condition.

Analyze the samples using a stability-indicating HPLC method capable of separating the

parent compound from its degradation products. A PDA detector can help in identifying

peak purity, while an MS detector can aid in the structural elucidation of degradants.

Data Evaluation:

Quantify the amount of parent compound remaining and the formation of any degradation

products.

Determine the degradation pathways under different stress conditions.

For hydrolysis, calculate the rate constants at different pH values.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the comprehensive evaluation of the

solubility and stability of ethyl trans-4-oxo-2-butenoate.
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Workflow for Solubility and Stability Assessment
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Stability Assessment (ICH Guidelines)
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Compile Technical Guide
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Workflow for Solubility and Stability Assessment
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This comprehensive approach to characterizing the solubility and stability of ethyl trans-4-oxo-
2-butenoate will provide researchers and drug development professionals with the critical data

needed to effectively and reliably utilize this important chemical intermediate in their synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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